Cas no 2137664-55-0 ((7-methyl-1,2-benzothiazol-3-yl)methanamine)

• Product Name: (7-methyl-1,2-benzothiazol-3-yl)methanamine
• CAS No: 2137664-55-0
• MF: C₉H₁₀N₂S
• MW: 178.254100322723
• CID: 6473030
• PubChem ID: 165480747
• Update Time: 2025-05-26

(7-methyl-1,2-benzothiazol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (7-methyl-1,2-benzothiazol-3-yl)methanamine
• 2137664-55-0
• EN300-1117796

• Inchi： 1S/C9H10N2S/c1-6-3-2-4-7-8(5-10)11-12-9(6)7/h2-4H,5,10H2,1H3
• InChI Key： CYTHUMNVCVABME-UHFFFAOYSA-N
• SMILES： S1C2C(C)=CC=CC=2C(CN)=N1

Computed Properties

• Exact Mass: 178.05646950g/mol
• Monoisotopic Mass: 178.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.2Ų

Additional information on (7-methyl-1,2-benzothiazol-3-yl)methanamine

The Compound (7-Methyl-1,2-Benzothiazol-3-Yl)Methanamine: A Comprehensive Overview

(7-Methyl-1,2-Benzothiazol-3-Yl)Methanamine, with the CAS number 2137664-55-0, is a fascinating compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound belongs to the class of benzothiazoles, which are widely recognized for their versatility in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound consists of a benzothiazole ring system substituted with a methyl group at position 7 and a methanamine group at position 3. This substitution pattern imparts distinctive electronic and steric properties to the molecule, making it a valuable component in numerous chemical reactions and formulations.

The benzothiazole core of this compound is a bicyclic structure comprising a benzene ring fused to a thiazole ring. The thiazole moiety, which contains sulfur and nitrogen atoms, contributes to the compound's reactivity and stability. The methyl group at position 7 introduces electron-donating effects, which can influence the electronic environment of the molecule and enhance its reactivity in certain reactions. On the other hand, the methanamine group at position 3 provides a primary amine functionality, which is highly versatile in organic synthesis. This combination of functional groups makes (7-Methyl-1,2-Benzothiazol-3-Yl)Methanamine an ideal candidate for various chemical transformations.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Its unique structure allows it to interact with various biological targets, including enzymes and receptors, making it a promising lead compound for developing new therapeutic agents. For instance, research has shown that derivatives of this compound exhibit potent inhibitory activity against certain kinases involved in cancer progression. This suggests that (7-Methyl-1,2-Benzothiazol-3-Yl)Methanamine could serve as a scaffold for designing anti-cancer drugs with improved efficacy and selectivity.

In addition to its pharmaceutical applications, this compound has also found utility in agrochemicals. Its ability to modulate plant growth and development has led to its exploration as a potential plant growth regulator. Studies have demonstrated that certain derivatives of this compound can enhance crop yield by promoting root development and increasing resistance to environmental stressors such as drought and salinity. These findings underscore the potential of (7-Methyl-1,2-Benzothiazol-3-Yl)Methanamine in sustainable agriculture practices.

The synthesis of (7-Methyl-1,2-Benzothiazol-3-Yl)Methanamine typically involves multi-step organic reactions that require precise control over reaction conditions. One common approach involves the condensation of appropriate thioamide precursors with aldehydes or ketones in the presence of catalytic agents. The introduction of substituents at specific positions on the benzothiazole ring is achieved through directed metallation or substitution reactions. These synthetic methods have been optimized over time to ensure high yields and purity of the final product.

From an environmental standpoint, understanding the fate and behavior of this compound in different ecosystems is crucial for assessing its safety and sustainability. Recent research has focused on evaluating its biodegradability under various environmental conditions. Results indicate that under aerobic conditions, this compound undergoes microbial degradation through enzymatic pathways involving cytochrome P450 monooxygenases and esterases. These findings are significant for determining its environmental impact and ensuring its responsible use in industrial applications.

In conclusion, (7-Methyl-1,2-Benzothiazol-3-Yl)Methanamine stands out as a versatile compound with immense potential across multiple domains. Its unique chemical structure enables it to participate in diverse chemical reactions and interactions with biological systems. As research continues to uncover new applications and mechanisms involving this compound, it is likely to play an increasingly important role in advancing scientific discoveries and technological innovations.